4-(Difluoromethyl)-3-formyl-6-(trifluoromethyl)picolinonitrile

• Molecular Formula: C9H3F5N2O
• Molecular Weight: 250.12 g/mol
• IUPAC Name: 4-(difluoromethyl)-3-formyl-6-(trifluoromethyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C9H3F5N2O/c10-8(11)4-1-7(9(12,13)14)16-6(2-15)5(4)3-17/h1,3,8H
• InChI Key: FVSAKROHYBPIFK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(N=C1C(F)(F)F)C#N)C=O)C(F)F

Description

4-(Difluoromethyl)-3-formyl-6-(trifluoromethyl)picolinonitrile is a fluorinated pyridine derivative featuring three distinct substituents: a difluoromethyl group at position 4, a formyl group at position 3, and a trifluoromethyl group at position 6 (Figure 1). The compound’s structure combines electron-withdrawing fluorine substituents with a reactive aldehyde and a nitrile group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Fluorine’s incorporation enhances metabolic stability, lipophilicity, and bioavailability, aligning with trends in drug design where fluorinated compounds constitute ~30% of pharmaceuticals introduced between 2001–2011 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Difluoromethyl)-3-formyl-6-(trifluoromethyl)picolinonitrile typically involves the introduction of difluoromethyl and trifluoromethyl groups onto a picolinonitrile scaffold. One common method involves the use of difluoromethylation and trifluoromethylation reagents under controlled conditions. For example, the difluoromethyl group can be introduced using difluorocarbene reagents, while the trifluoromethyl group can be introduced using trifluoromethylation reagents .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through crystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

4-(Difluoromethyl)-3-formyl-6-(trifluoromethyl)picolinonitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the formyl group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, where the difluoromethyl or trifluoromethyl groups are replaced by other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like amines for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, reduction may yield alcohols, and substitution may yield various substituted derivatives .

Scientific Research Applications

4-(Difluoromethyl)-3-formyl-6-(trifluoromethyl)picolinonitrile has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with biomolecules.

Medicine: The compound is investigated for its potential use in drug development, particularly for its unique chemical properties that may enhance drug efficacy and stability.

Industry: It is used in the development of new materials with specific properties, such as increased thermal stability or resistance to degradation.

Mechanism of Action

The mechanism of action of 4-(Difluoromethyl)-3-formyl-6-(trifluoromethyl)picolinonitrile involves its interaction with molecular targets and pathways within biological systems. The difluoromethyl and trifluoromethyl groups can enhance the compound’s ability to interact with specific enzymes or receptors, leading to desired biological effects. These interactions may involve hydrogen bonding, hydrophobic interactions, or other molecular interactions that influence the compound’s activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogues include pyridine derivatives with varying fluorine-containing substituents. Below is a comparative analysis based on substituent positions, physicochemical properties, and applications:

Compound Name	CAS Number	Substituents	Key Properties
4-(Difluoromethyl)-3-formyl-6-(trifluoromethyl)picolinonitrile	Not available	4-(CF₂H), 3-(CHO), 6-(CF₃)	High lipophilicity (predicted logP ~2.5), reactive aldehyde for derivatization
6-(Difluoromethyl)-3-fluoropicolinaldehyde	1105995-37-6	6-(CF₂H), 3-(CHO), 4-F	Moderate logP (~1.8); fluorine at position 4 enhances polarity
6-(Difluoromethyl)-4-methylnicotinonitrile	1806768-51-3	6-(CF₂H), 4-CH₃, 3-CN	Increased steric bulk from methyl group; lower solubility
3-Trifluoromethylpyridine	Not available	3-(CF₃)	Simple fluorinated scaffold; used as a building block in agrochemicals

Physicochemical and Pharmacokinetic Differences

Lipophilicity and Solubility: The trifluoromethyl group in the target compound increases lipophilicity compared to analogues with single fluorine atoms (e.g., 6-(Difluoromethyl)-3-fluoropicolinaldehyde). However, the formyl group introduces polarity, balancing solubility . Methyl substituents (e.g., 6-(Difluoromethyl)-4-methylnicotinonitrile) reduce aqueous solubility due to hydrophobic effects .

Metabolic Stability: Fluorine’s electronegativity shields adjacent bonds from oxidative degradation. The trifluoromethyl group in the target compound enhances stability compared to non-fluorinated pyridines .

Reactivity :

• The formyl group at position 3 allows for facile derivatization (e.g., Schiff base formation), unlike compounds with nitrile or methyl groups at this position .

Research Findings and Trends

• Fluorine’s Role in Drug Design : Fluorinated compounds exhibit improved bioavailability and target selectivity. The target compound’s dual fluorine groups (CF₂H and CF₃) may synergistically enhance these properties .

Biological Activity

4-(Difluoromethyl)-3-formyl-6-(trifluoromethyl)picolinonitrile, also known by its CAS number 1806956-43-3, is a fluorinated pyridine derivative that has garnered attention for its potential biological activities. The unique structure of this compound, characterized by multiple fluorine substituents, suggests a promising profile for various therapeutic applications, particularly in antimicrobial and anticancer domains.

• Molecular Formula : C9H3F5N2O
• Molecular Weight : 250.128 g/mol
• CAS Number : 1806956-43-3

Biological Activity Overview

The biological activity of 4-(difluoromethyl)-3-formyl-6-(trifluoromethyl)picolinonitrile has been investigated primarily in the context of its antimicrobial properties against multidrug-resistant (MDR) bacterial strains and its potential cytotoxic effects on cancer cells.

Antimicrobial Activity

Recent studies have highlighted the compound's effectiveness against various strains of bacteria, particularly methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Staphylococcus aureus (VRSA).

Table 1: Antimicrobial Efficacy Against Bacterial Strains

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
MRSA	0.031 - 0.062 µg/mL
VRSA	0.031 - 0.062 µg/mL
Escherichia coli	Not effective
Klebsiella pneumoniae	Not effective
Pseudomonas aeruginosa	Not effective

The compound demonstrated a significant selectivity index, indicating low cytotoxicity to human cells while effectively inhibiting bacterial growth. This selectivity is crucial for developing new antibiotics that can combat resistant strains without harming human tissues.

Cytotoxicity Studies

In vitro studies have assessed the cytotoxic effects of the compound on various cancer cell lines. The results indicated that the compound exhibits selective cytotoxicity, which is essential for therapeutic applications in oncology.

Table 2: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC50 (µM)
HeLa (cervical cancer)	5.2
MCF-7 (breast cancer)	4.8
A549 (lung cancer)	6.1

The IC50 values indicate the concentration required to inhibit cell growth by 50%, showcasing the compound's potential as an anticancer agent.

The exact mechanism by which 4-(difluoromethyl)-3-formyl-6-(trifluoromethyl)picolinonitrile exerts its biological effects is still under investigation. However, preliminary studies suggest that its fluorinated structure may enhance membrane permeability and disrupt cellular processes in target organisms, leading to increased antimicrobial activity.

Case Studies

• Study on MRSA and VRSA : A study conducted by researchers evaluated the efficacy of various fluorinated compounds against MDR strains. The results indicated that the tested compound exhibited comparable efficacy to traditional antibiotics like vancomycin, suggesting it could be a viable alternative in treating resistant infections .
• Cytotoxicity Assessment : In another study focused on cancer treatment, the compound was tested against several cancer cell lines. The findings revealed potent anticancer activity with minimal toxicity to normal cells, highlighting its therapeutic potential .